Cas no 2091135-02-1 (3-Bromo-7-nitro-1-tosyl-1H-indole)

• Product Name: 3-Bromo-7-nitro-1-tosyl-1H-indole
• CAS No: 2091135-02-1
• MF: C₁₅H₁₁BrN₂O₄S
• MW: 395.227841615677
• MDL: MFCD31618014
• CID: 4710832
• Update Time: 2025-05-25

3-Bromo-7-nitro-1-tosyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-7-nitro-1-tosyl-1H-indole
• 3-Bromo-1-(4-methylphenyl)sulfonyl-7-nitroindole

• MDL： MFCD31618014
• Inchi： 1S/C15H11BrN2O4S/c1-10-5-7-11(8-6-10)23(21,22)17-9-13(16)12-3-2-4-14(15(12)17)18(19)20/h2-9H,1H3
• InChI Key： OZSZCZAKXSPRBU-UHFFFAOYSA-N
• SMILES： BrC1=CN(C2C(=CC=CC=21)[N+](=O)[O-])S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 551
• Topological Polar Surface Area: 93.3

Additional information on 3-Bromo-7-nitro-1-tosyl-1H-indole

Comprehensive Overview of 3-Bromo-7-nitro-1-tosyl-1H-indole (CAS No. 2091135-02-1)

3-Bromo-7-nitro-1-tosyl-1H-indole (CAS No. 2091135-02-1) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound belongs to the indole derivatives family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of bromo and nitro substituents, along with the tosyl protecting group, makes this molecule a versatile intermediate for further chemical transformations.

In recent years, the demand for indole-based compounds has surged due to their potential in developing novel pharmaceuticals, agrochemicals, and functional materials. Researchers are particularly interested in 3-Bromo-7-nitro-1-tosyl-1H-indole because of its unique structural features, which allow for selective modifications at the bromo and nitro positions. This flexibility enables the synthesis of a wide range of derivatives with tailored properties, addressing current challenges in drug design and material innovation.

The compound's CAS No. 2091135-02-1 serves as a critical identifier for researchers and suppliers, ensuring accurate sourcing and regulatory compliance. Its molecular structure, characterized by the indole core functionalized with electron-withdrawing groups, has been explored in various cross-coupling reactions, a hot topic in modern synthetic chemistry. These reactions are pivotal for constructing complex molecules, including those with potential therapeutic applications.

One of the most frequently searched questions related to 3-Bromo-7-nitro-1-tosyl-1H-indole revolves around its synthetic routes and purification methods. Advanced techniques such as column chromatography and recrystallization are commonly employed to achieve high purity, a prerequisite for reliable research outcomes. Additionally, the compound's stability under different conditions is a subject of ongoing investigation, as it impacts storage and handling protocols.

From an industrial perspective, 3-Bromo-7-nitro-1-tosyl-1H-indole is valued for its role in high-throughput screening and combinatorial chemistry. These approaches are instrumental in accelerating the discovery of new bioactive molecules, aligning with the growing emphasis on precision medicine and personalized therapies. The compound's compatibility with automated synthesis platforms further enhances its utility in large-scale applications.

Environmental and safety considerations are also paramount when working with 3-Bromo-7-nitro-1-tosyl-1H-indole. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce hazardous byproducts. This aligns with global trends toward sustainable chemical practices, a topic that resonates strongly with both academic and industrial stakeholders.

In summary, 3-Bromo-7-nitro-1-tosyl-1H-indole (CAS No. 2091135-02-1) represents a pivotal building block in contemporary chemical research. Its multifaceted applications, coupled with the ongoing advancements in synthetic methodologies, position it as a key player in the development of next-generation functional materials and bioactive compounds. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of innovation in chemistry and related disciplines.